Cas no 2160284-16-0 (3-amino-3-cyclopentylpentanamide)

• Product Name: 3-amino-3-cyclopentylpentanamide
• CAS No: 2160284-16-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5949190
• PubChem ID: 165507553
• Update Time: 2025-06-11

3-amino-3-cyclopentylpentanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclopentylpentanamide
• EN300-1285536
• 2160284-16-0

• Inchi： 1S/C10H20N2O/c1-2-10(12,7-9(11)13)8-5-3-4-6-8/h8H,2-7,12H2,1H3,(H2,11,13)
• InChI Key： POIXHRRQIFAODY-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)(C1CCCC1)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-amino-3-cyclopentylpentanamide

3-Amino-3-Cyclopentylpentanamide (CAS No. 2160284-16-0): A Comprehensive Overview

3-Amino-3-cyclopentylpentanamide (CAS No. 2160284-16-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-amino-3-cyclopentylpentanamide.

Chemical Structure and Properties

3-Amino-3-cyclopentylpentanamide is a small molecule with a molecular formula of C₁₁H₂₁N₂O and a molecular weight of 199.29 g/mol. The compound features an amino group and a cyclopentyl ring attached to a pentanamide backbone. These structural elements contribute to its distinct chemical properties, such as solubility, stability, and reactivity. The presence of the amino group makes it highly reactive in various chemical reactions, while the cyclopentyl ring provides additional steric hindrance and conformational flexibility.

Synthesis Methods

The synthesis of 3-amino-3-cyclopentylpentanamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of cyclopentylmethylamine with an appropriate carboxylic acid or acid chloride. For instance, the reaction of cyclopentylmethylamine with 5-chloropentanoyl chloride in the presence of a base such as triethylamine can yield 3-amino-3-cyclopentylpentanamide. Another approach involves the reductive amination of 5-chloropentanoyl chloride with cyclopentylmethylamine using a reducing agent like sodium borohydride.

Biological Activities and Therapeutic Potential

3-Amino-3-cyclopentylpentanamide has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an analgesic agent. Research has demonstrated that this compound can effectively modulate pain pathways by interacting with specific receptors in the central nervous system. For example, studies have shown that 3-amino-3-cyclopentylpentanamide can bind to μ-opioid receptors, leading to significant pain relief without the adverse effects associated with traditional opioids.

In addition to its analgesic properties, 3-amino-3-cyclopentylpentanamide has also been investigated for its anti-inflammatory effects. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various disease models. These findings suggest that 3-amino-3-cyclopentylpentanamide may have potential applications in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The therapeutic potential of 3-amino-3-cyclopentylpentanamide has led to increased interest in its clinical evaluation. Several phase I and II clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3-amino-3-cyclopentylpentanamide. Efforts are being made to improve its bioavailability, half-life, and tissue distribution to enhance its therapeutic efficacy. Additionally, researchers are exploring combination therapies involving 3-amino-3-cyclopentylpentanamide and other drugs to achieve synergistic effects and reduce side effects.

Conclusion

3-Amino-3-cyclopentylpentanamide (CAS No. 2160284-16-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure contributes to its reactivity and biological properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, it is anticipated that 3-amino-3-cyclopentylpentanamide will play a significant role in advancing treatments for pain management and inflammatory diseases.